N-(5-chloro-2-methoxyphenyl)-4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-4-thiophen-2-ylsulfonyl-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxamide
• InChI: InChI=1S/C19H22ClN3O5S2/c1-27-16-5-4-14(20)13-15(16)21-18(24)22-8-6-19(7-9-22)23(10-11-28-19)30(25,26)17-3-2-12-29-17/h2-5,12-13H,6-11H2,1H3,(H,21,24)
• InChI Key: PYPUANCJPGLCGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)N2CCC3(CC2)N(CCO3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C19H22ClN3O5S2
• Molecular Weight: 472.0 g/mol

Description

“N-(5-chloro-2-methoxyphenyl)-4-(thiophen-2-ylsulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxamide” is an anticoronaviral agent. It inhibits the activity of coronaviruses.

Scientific Research Applications

Supramolecular Arrangements and Structural Analysis

The compound's derivatives have been studied for their role in supramolecular arrangements, particularly focusing on the relationship between molecular and crystal structures. These studies highlight the significance of substituents on the cyclohexane ring in forming diverse structures like dimers and ribbons, emphasizing their potential in crystal engineering and material science (Graus, Casabona, Uriel, Cativiela, & Serrano, 2010).

Synthesis and Chemical Properties

Research has focused on synthesizing various derivatives of this compound and analyzing their chemical properties. Studies have delved into the synthesis of related compounds, exploring their potential in various chemical applications, such as developing new pharmaceuticals or materials (Kuroyan, Pogosyan, & Grigoryan, 1991).

Novel Transformations and Antimicrobial Activities

Investigations into the synthesis of spiro thiazolinone heterocyclic compounds, which are related to the compound , have been conducted. These studies have focused on their potential transformations and antimicrobial activities, suggesting their relevance in drug discovery and development (Patel & Patel, 2015).